Cas no 1379466-82-6 (3-Chloro-4-fluoro-5-methoxyphenylboronic acid)

• Product Name: 3-Chloro-4-fluoro-5-methoxyphenylboronic acid
• CAS No: 1379466-82-6
• MF: C₇H₇BClFO₃
• MW: 204.391084909439
• MDL: MFCD20441833
• CID: 2772513
• PubChem ID: 56776661
• Update Time: 2025-04-21

3-Chloro-4-fluoro-5-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluoro-5-methoxyphenyl)boronic acid
• 3-Chloro-4-fluoro-5-methoxyphenylboronic acid;
• CS-0178272
• DB-156938
• Boronic acid, B-(3-chloro-4-fluoro-5-methoxyphenyl)-
• DTXSID00718335
• B-(3-chloro-4-fluoro-5-methoxyphenyl)boronic acid
• BS-21303
• MFCD20441833
• 3-Chloro-4-fluoro-5-methoxyphenylboronic acid
• 3-Chloro-4-fluoro-5-methoxyphenylboronicacid
• AKOS025293569
• 1379466-82-6

• MDL： MFCD20441833
• Inchi： 1S/C7H7BClFO3/c1-13-6-3-4(8(11)12)2-5(9)7(6)10/h2-3,11-12H,1H3
• InChI Key： YYTGAWMIMXFEOE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(B(O)O)C=1)OC)F

Computed Properties

• Exact Mass: 204.01600
• Monoisotopic Mass: 204.0160801Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.16750